Cas no 620931-01-3 (4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid)

• Product Name: 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid
• CAS No: 620931-01-3
• MF: C₁₆H₂₀N₂O₅
• MW: 320.340404510498
• MDL: MFCD06010508
• CID: 3080242
• PubChem ID: 3157432
• Update Time: 2025-07-19

4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-4-oxobutanoic acid
• 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid

• MDL： MFCD06010508
• Inchi： 1S/C16H20N2O5/c19-15(3-4-16(20)21)18-7-5-17(6-8-18)10-12-1-2-13-14(9-12)23-11-22-13/h1-2,9H,3-8,10-11H2,(H,20,21)
• InChI Key： HEXADDRAWPRQIP-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCN(CC2=CC=C3C(=C2)OCO3)CC1

4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid

Professional Introduction to 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic Acid (CAS No. 620931-01-3)

4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This bioactive molecule belongs to the class of piperazine derivatives, which are widely recognized for their role in the development of drugs targeting various neurological and cardiovascular disorders. The compound's molecular structure incorporates a benzodioxole moiety, which is known for its potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine.

The chemical formula of this compound can be represented as C₁₆H₁₈N₂O₄, reflecting its complex arrangement of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the piperazine ring and the 4-oxobutanoic acid side chain contributes to its distinct pharmacokinetic profile, making it a promising candidate for further investigation in drug discovery. The CAS number 620931-01-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. In the case of 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid, studies have demonstrated that modifications to the benzodioxole ring or the piperazine moiety can significantly alter its biological activity. For instance, researchers have explored analogs with varying substituents on these rings to enhance binding affinity to specific receptors or to improve metabolic stability.

One of the most intriguing aspects of this compound is its potential interaction with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These receptors are implicated in a wide range of physiological processes, including mood regulation, cognitive function, and pain perception. Preclinical studies have suggested that derivatives of this compound may exhibit anxiolytic and antidepressant effects by modulating serotonin signaling pathways. Such findings align with the broader trend in pharmaceutical research toward developing targeted therapies for mental health disorders.

The synthesis of 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzodioxole ring via Friedel-Crafts acylation followed by cyclization, and subsequent functionalization of the piperazine nitrogen with an acetal group derived from the 4-oxybutanoic acid moiety. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the final product.

In vitro studies have begun to unravel the mechanistic basis of this compound's pharmacological effects. For example, binding assays using recombinant serotonin receptors have revealed that it exhibits high selectivity for 5-HT1A over 5-HT2A receptors, suggesting a potential therapeutic window for treating anxiety-related disorders without significant side effects associated with 5-HT2A agonism. Additionally, preliminary pharmacokinetic studies indicate that it has a reasonable bioavailability and moderate metabolic clearance rate, making it a viable candidate for further development.

The integration of computational methods into drug discovery has accelerated the evaluation process for novel compounds like 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl-4-oxobutanoic acid. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins, providing insights into its mode of action at an atomic level. These computational approaches complement experimental data by allowing researchers to rapidly screen large libraries of compounds and identify promising candidates for further validation.

As interest in neuropharmacology continues to grow, compounds like this one are being evaluated for their potential in treating not only psychiatric disorders but also neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The benzodioxole scaffold is known to interact with various neurotransmitter systems, making it a versatile platform for developing multifunctional drugs. Future research may explore combinations of this compound with other therapeutic agents to achieve synergistic effects in complex neurological conditions.

The regulatory landscape for new drug development imposes stringent requirements on safety and efficacy before a compound can enter clinical trials. However, preclinical data on 4-4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yloxybutoic acid suggests that it has a favorable safety profile when tested in animal models. Studies evaluating acute toxicity, repeated dose toxicity, and genotoxicity have not revealed any significant adverse effects at relevant exposure levels. These findings provide encouragement for advancing this compound into human clinical trials where its therapeutic potential can be fully assessed.

In conclusion, 4-(1-(3-Methoxyphenoxy)methyl)piperazin (CAS No. 620931) represents an exciting advancement in pharmaceutical research due to its unique structural features and promising biological activity. Its synthesis presents challenges but is achievable through well-established organic chemistry techniques; moreover; preliminary studies indicate; it possesses favorable pharmacokinetic properties; making it an attractive candidate; for further development into novel therapeutics targeting neurological disorders; particularly those involving serotonin receptor modulation; while computational methods continue; to aid researchers; uncovering its mechanistic basis; this compound exemplifies how innovative chemistry can drive progress toward improving human health outcomes.